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Compound of Interest

Compound Name: Pigment Red 81:2

Cat. No.: B1599079

A Technical Guide to Pigment Red 81:2

For Researchers, Scientists, and Formulation Professionals

This technical guide provides a comprehensive overview of Pigment Red 81:2, a xanthene-
class organic pigment. The information is curated for professionals in research, development,
and formulation who require detailed chemical and physical data.

Chemical Identification and Molecular Structure

Pigment Red 81:2 is a rhodamine-based lake pigment characterized by its brilliant bluish-red
hue.[1][2] It is primarily utilized in applications demanding high color strength and vibrancy,
such as printing inks and coatings.[1][2]

There are inconsistencies across chemical data providers regarding the precise molecular
formula and weight of Pigment Red 81:2. This variation can arise from the complex nature of
the laking process and the specific counter-ions used in its manufacture. The most frequently
cited CAS Number is 75627-12-2.[3][4][5][6]

Below is a summary of the reported molecular data:
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Identifier Value Source(s)
CAS Number 75627-12-2 [3][4][5][6]
C.l. Name Pigment Red 81:2 [31[5]

C.I. Number 45160:2, 45161:1 [1][5]

Chemical Class

Xanthene / Rhodamine Lake

[3]7]

Molecular Formula

C28H30CIN203Na

[1]

C27H29N203+

[3]

C27H28N203

[5]

C108H116MoN8O19Si

[6]

Molecular Weight ( g/mol )

501.99

[1]

429.22

[3]

428.52

[5]

1954.14

[4]16]

Physicochemical Properties

Pigment Red 81:2 is recognized for its intense color and fluorescent characteristics, though it

exhibits moderate lightfastness, making it more suitable for indoor applications.[1] Its physical

and resistance properties are summarized below.
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Property Value Source(s)
Appearance Red Powder

Density (g/cm?) 1.7-25 [7]

Oil Absorption (ml/100g) 40 - 60 [7]

pH (10% slurry) 5.0-8.0 [7]

Heat Stability (°C) 120- 170 [7]
Lightfastness (BWS) 2-5 [7]

Water Resistance

3 - 4 (Moderate to Good)

[7]

Oil Resistance

3 - 4 (Moderate to Good)

[7]

Acid Resistance

2 - 3 (Poor to Moderate)

[7]

Alkali Resistance

2 - 3 (Poor to Moderate)

[7]

Experimental Protocols

Manufacturing Process Overview

The synthesis of Pigment Red 81:2 is a multi-step process. While proprietary specifics exist

between manufacturers, the general chemical pathway is understood.

The manufacturing process can be summarized as follows:

e Condensation: The synthesis begins with the condensation of 3-(Ethylamino)-4-methylphenol

with Phthalic anhydride.[3]

« Esterification: The resulting product undergoes esterification with methanol or ethanol and an

inorganic acid.[3]

e Laking: The final step involves "laking," where the dye is precipitated onto an inert substrate,

typically a complex salt involving phosphomolybdic acid (PMA) or phosphotungstic acid

(PTA).[3][7] This step is crucial for converting the soluble dye into an insoluble pigment.
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A simplified logical workflow for the synthesis is presented below.
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Simplified Synthesis Workflow for Pigment Red 81:2

3-(Ethylamino)-4-methylphenol +
Phthalic Anhydride

Condensation Reaction

Intermediate Product

Esterification

(with alcohol and inorganic acid)

Soluble Dye

Laking Process
(with phosphomolybdic/phosphotungstic acid)

Pigment Red 81:2
(Insoluble Pigment)
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Property-Application Relationship for Pigment Red 81:2

Key Properties

High Color Strength

Primary
A4

Brilliant Bluish-Red Hue

Moderate Lightfastness

Good Dispersibility

Printing Inks Decorative Coatings

Plastics & Stationery (Packaging, Advertising) (Indoor Use)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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